Cas no 130007-52-2 (1H-Indole-2-propanoicacid, 3-[(4-azidophenyl)sulfonyl]-1-[(4-hydroxy-3-iodophenyl)methyl]-a,a-dimethyl-5-(1-methylethyl)-)

• Product Name: 1H-Indole-2-propanoicacid, 3-[(4-azidophenyl)sulfonyl]-1-[(4-hydroxy-3-iodophenyl)methyl]-a,a-dimethyl-5-(1-methylethyl)-
• CAS No: 130007-52-2
• Molecular Formula: C₂₉H₂₉IN₄O₅S
• Molecular Weight: 672.53336
• CID: 148840

1H-Indole-2-propanoicacid, 3-[(4-azidophenyl)sulfonyl]-1-[(4-hydroxy-3-iodophenyl)methyl]-a,a-dimethyl-5-(1-methylethyl)- Properties

Names and Identifiers

• 1H-Indole-2-propanoicacid, 3-[(4-azidophenyl)sulfonyl]-1-[(4-hydroxy-3-iodophenyl)methyl]-a,a-dimethyl-5-(1-methylethyl)-
• 3-[3-(4-azidophenyl)sulfonyl-1-[(4-hydroxy-3-iodophenyl)methyl]-5-propan-2-ylindol-2-yl]-2,2-dimethylpropanoic acid

• InChIKey： AKCMQYDDRKIENA-UHFFFAOYSA-N
• Inchi： InChI=1S/C29H29IN4O5S/c1-17(2)19-6-11-24-22(14-19)27(40(38,39)21-9-7-20(8-10-21)32-33-31)25(15-29(3,4)28(36)37)34(24)16-18-5-12-26(35)23(30)13-18/h5-14,17,35H,15-16H2,1-4H3,(H,36,37)
• SMILES： [N-]=[N+]=NC1=CC=C(S(C2C3=CC(=CC=C3N(CC3=CC=C(O)C(I)=C3)C=2CC(C(=O)O)(C)C)C(C)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 672.09007

Experimental Properties

• PSA: 145.36